Cas no 2171645-56-8 (2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

• Product Name: 2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• CAS No: 2171645-56-8
• MF: C₂₆H₁₈F₂N₂O₄S
• MW: 492.493932247162
• CID: 6595029
• PubChem ID: 165598738
• Update Time: 2025-05-20

2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-651030
• 2171645-56-8
• 2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C26H18F2N2O4S/c27-19-10-5-11-20(28)22(19)24-29-21(13-35-24)23(25(31)32)30-26(33)34-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,13,18,23H,12H2,(H,30,33)(H,31,32)
• InChI Key： CTYLVOJSWDNGGK-UHFFFAOYSA-N
• SMILES： S1C(C2C(=CC=CC=2F)F)=NC(=C1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.09553456g/mol
• Monoisotopic Mass: 492.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 117Ų

Additional information on 2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Compound CAS No. 2171645-56-8: A Comprehensive Overview

The compound with CAS No. 2171645-56-8, named 2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a 1,3-thiazole ring substituted with a difluorophenyl group and a fluorenylmethoxycarbonyl (Fmoc) group attached to an acetic acid backbone. The combination of these functional groups makes this compound a valuable tool in modern chemistry and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereochemical control. The difluorophenyl group contributes to the molecule's electronic properties, enhancing its reactivity in certain chemical transformations. Meanwhile, the Fmoc group is widely recognized for its role as a protecting group in peptide synthesis, making this compound a promising candidate for applications in drug discovery and biotechnology.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the thiazole ring can serve as a versatile scaffold for constructing heterocyclic compounds with potential pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The incorporation of the fluorenylmethoxycarbonyl group into polymer frameworks has been shown to enhance the mechanical and thermal stability of materials. This property makes it an attractive candidate for use in high-performance polymers and advanced composites.

Furthermore, the unique structure of this compound has sparked interest in its potential use as a building block for supramolecular chemistry. The ability to form hydrogen bonds and other non-covalent interactions through its functional groups makes it a valuable component in the design of self-assembling systems and molecular recognition devices.

Recent studies have also explored the environmental impact of this compound, particularly in terms of its biodegradability and toxicity profiles. Preliminary results suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is a critical factor for its safe application in industrial processes.

In conclusion, CAS No. 2171645-56-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary research and development efforts. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.